Cas no 1849307-38-5 (3-Ethynyl-2(1h)-pyrazinone)

• Product Name: 3-Ethynyl-2(1h)-pyrazinone
• CAS No: 1849307-38-5
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 6323355
• PubChem ID: 129737388
• Update Time: 2025-05-20

3-Ethynyl-2(1h)-pyrazinone Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2(1h)-pyrazinone
• 3-ethynyl-1,2-dihydropyrazin-2-one
• EN300-4568483
• 1849307-38-5
• 3-Ethynyl-2(1h)-pyrazinone

• Inchi： 1S/C6H4N2O/c1-2-5-6(9)8-4-3-7-5/h1,3-4H,(H,8,9)
• InChI Key： WQNNEYXZWSHYDI-UHFFFAOYSA-N
• SMILES： O=C1C(C#C)=NC=CN1

Computed Properties

• Exact Mass: 120.032362755g/mol
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-Ethynyl-2(1h)-pyrazinone

Research Update on 3-Ethynyl-2(1H)-pyrazinone (CAS: 1849307-38-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-Ethynyl-2(1H)-pyrazinone (CAS: 1849307-38-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound features a unique combination of an ethynyl group and a pyrazinone core, which has attracted significant attention for its potential in drug discovery and bioconjugation applications. Recent studies have explored its reactivity, biological activity, and utility as a building block for more complex pharmaceutical agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a click chemistry reagent for protein labeling. The ethynyl group showed excellent reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the pyrazinone core provided enhanced water solubility compared to traditional alkyne reagents. This dual functionality makes 1849307-38-5 particularly valuable for bioconjugation applications in aqueous biological systems.

Structural-activity relationship (SAR) studies have revealed that modifications to the pyrazinone ring system can significantly influence the compound's pharmacological properties. A recent patent application (WO2023056123) discloses derivatives of 3-Ethynyl-2(1H)-pyrazinone that exhibit potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. The lead compound from this series showed nanomolar IC50 values against JAK3 and SYK kinases in biochemical assays.

From a synthetic chemistry perspective, novel routes to 3-Ethynyl-2(1H)-pyrazinone have been developed to improve yield and scalability. A 2024 publication in Organic Process Research & Development describes a continuous flow synthesis method that achieves 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This advancement is particularly important as demand for the compound increases in both academic and industrial research settings.

The compound's potential in targeted drug delivery has been explored in recent preclinical studies. Researchers have successfully conjugated 1849307-38-5 to antibody-drug conjugates (ADCs) through its ethynyl group, while maintaining the pyrazinone moiety's ability to interact with biological targets. This approach has shown promise in enhancing tumor-specific drug delivery while minimizing off-target effects in animal models of breast cancer.

Looking forward, several clinical trials are anticipated to begin in 2025 involving derivatives of 3-Ethynyl-2(1H)-pyrazinone as potential treatments for autoimmune disorders and certain cancers. The compound's versatility as both a pharmaceutical ingredient and a chemical biology tool continues to drive innovation in multiple areas of therapeutic development. Future research directions likely include exploration of its photophysical properties for imaging applications and further optimization of its pharmacokinetic profile for enhanced drug delivery.